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molecular formula C8H13NO2 B8680923 n-Butyl alpha-isocyanopropionate CAS No. 33140-30-6

n-Butyl alpha-isocyanopropionate

Cat. No. B8680923
CAS RN: 33140-30-6
M. Wt: 155.19 g/mol
InChI Key: NQUOYYARPZVTHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06713630B2

Procedure details

A continuously operated dividing wall column (4.8 m×64 mm) packed with 3×3 mm V2A Raschig rings and a dividing wall of height 2.4 m having 60 theoretical plates was charged with a mixture of 13.1% by weight of n-butyl α-isocyanopropionate (R1 =n-butyl, R2=methyl), 32.2% by weight of monochlorobenzene and 50.1% by weight of tri-n-butylamine.
Name
n-butyl α-isocyanopropionate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tri-n-butylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
monochlorobenzene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-methyl-5-n-butoxyoxazole

Identifiers

REACTION_CXSMILES
[N+:1]([CH:3]([CH3:11])[C:4]([O:6][CH2:7][CH2:8][CH2:9][CH3:10])=[O:5])#[C-:2].C(N(CCCC)CCCC)CCC>ClC1C=CC=CC=1>[CH3:11][C:3]1[N:1]=[CH:2][O:5][C:4]=1[O:6][CH2:7][CH2:8][CH2:9][CH3:10]

Inputs

Step One
Name
n-butyl α-isocyanopropionate
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](#[C-])C(C(=O)OCCCC)C
Name
tri-n-butylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)N(CCCC)CCCC
Name
monochlorobenzene
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClC1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-methyl-5-n-butoxyoxazole
Type
Smiles
CC=1N=COC1OCCCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.